Cas no 610311-91-6 (1-Piperazinepropanoicacid,4-ethyl-2,3-dioxo-(9CI))

• Product Name: 1-Piperazinepropanoicacid,4-ethyl-2,3-dioxo-(9CI)
• CAS No: 610311-91-6
• MF: C₉H₁₄N₂O₄
• MW: 214.218462467194
• CID: 1018006
• PubChem ID: 24709114
• Update Time: 2025-04-20

1-Piperazinepropanoicacid,4-ethyl-2,3-dioxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazinepropanoicacid,4-ethyl-2,3-dioxo-(9CI)
• 3-(4-Ethyl-2,3-dioxopiperazin-1-yl)propanoic acid
• CS-0365675
• SCHEMBL6169212
• 610311-91-6
• AKOS000192359
• DB-280140
• MFCD09948786
• 1-Piperazinepropanoic acid, 4-ethyl-2,3-dioxo-

• MDL： MFCD09948786
• Inchi： 1S/C9H14N2O4/c1-2-10-5-6-11(4-3-7(12)13)9(15)8(10)14/h2-6H2,1H3,(H,12,13)
• InChI Key： COOMMJWSMHOVQP-UHFFFAOYSA-N
• SMILES： O=C1C(N(CC)CCN1CCC(=O)O)=O

Computed Properties

• Exact Mass: 214.09535693g/mol
• Monoisotopic Mass: 214.09535693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 77.9Ų